Cas no 941980-01-4 (4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941980-01-4
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 5503076
• Update Time: 2025-10-28

4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6-(thiophen-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C17H14ClN3O2S/c18-11-5-3-10(4-6-11)15-14-13(19-17(23)20-15)9-21(16(14)22)8-12-2-1-7-24-12/h1-7,15H,8-9H2,(H2,19,20,23)
• InChI Key： YILSOXQJCUOOHF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C=C2)C2C(=O)N(CC3SC=CC=3)CC=2N1

Additional information on 4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

4-(4-Chlorophenyl)-6-(Thiophen-2-yl)methyl-1H,2H,3H,4H,5H,6H,7H-Pyrrolo[3,4-d]Pyrimidine-2,5-Dione

The compound with CAS No. 941980-01-4, known as 4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-pyrrolo[3,4-d]pyrimidine-2,5-dione, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrolopyrimidine core with substituents such as a 4-chlorophenyl group and a thiophene moiety. The integration of these functional groups imparts the compound with intriguing chemical properties and potential bioactivity.

Recent studies have highlighted the pyrrolopyrimidine framework as a promising scaffold for the development of novel therapeutic agents. The thiophene group attached to the molecule is known for its electron-withdrawing properties and ability to enhance the stability of conjugated systems. This feature makes the compound an interesting candidate for exploring applications in drug design and materials science. Additionally, the presence of the chlorophenyl group introduces steric and electronic effects that can modulate the compound's interaction with biological targets.

One of the most notable aspects of this compound is its potential in anticancer research. Preclinical studies have demonstrated that pyrrolopyrimidine derivatives can exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. The incorporation of the thiophene and chlorophenyl groups in this molecule further enhances its ability to inhibit key oncogenic pathways. For instance, recent findings suggest that this compound may interfere with the activity of kinases involved in cell proliferation and survival.

From a synthetic perspective, the construction of this compound involves a multi-step process that showcases advanced techniques in organic synthesis. The formation of the pyrrolopyrimidine core typically requires a combination of cyclization reactions and careful control over regioselectivity. The subsequent introduction of the thiophene and chlorophenyl substituents demands precise stoichiometry and reaction conditions to ensure high yields and purity.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with potential biological targets. Molecular docking simulations reveal that the thiophene group plays a critical role in stabilizing interactions within protein binding pockets. This understanding has paved the way for rational drug design strategies aimed at optimizing the compound's pharmacokinetic properties.

In terms of applications beyond medicine, this compound has shown promise in materials science due to its aromaticity and conjugation patterns. Researchers are exploring its potential as a building block for advanced materials such as organic semiconductors and sensors. The unique electronic properties imparted by the thiophene group make it particularly suitable for these applications.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of this compound's bioactivity. Collaborative efforts between chemists and biologists are expected to uncover new therapeutic avenues and refine its use in drug development pipelines. Additionally, efforts are underway to scale up its synthesis for preclinical testing and eventual clinical trials.

In conclusion, CAS No. 941980-01-4, or 4-(4-chlorophenyl)-6-(thiophen-2-yl)methyl-pyrrolo[3,4-d]pyrimidine-2,5-dione, represents a cutting-edge advancement in heterocyclic chemistry with multifaceted applications across various scientific domains. Its unique structure and promising biological profile position it as a key player in future research endeavors aimed at addressing unmet medical needs and advancing materials innovation.